Cas no 1804839-82-4 (2-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-carboxylic acid)

• Product Name: 2-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-carboxylic acid
• CAS No: 1804839-82-4
• MF: C₈H₄F₄INO₃
• MW: 365.020348548889
• CID: 4837481
• Update Time: 2025-05-21

2-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-carboxylic acid

• Inchi： 1S/C8H4F4INO3/c9-2-5-3(7(15)16)1-4(13)6(14-5)17-8(10,11)12/h1H,2H2,(H,15,16)
• InChI Key： ZROBEFLUKXFHFS-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(CF)C(C(=O)O)=C1)OC(F)(F)F

Computed Properties

• Exact Mass: 364.917
• Monoisotopic Mass: 364.917
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 59.4

Additional information on 2-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-carboxylic acid

2-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 1804839-82-4, known as 2-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-carboxylic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and biological activities. The structure of this molecule incorporates several functional groups, including a fluoromethyl group, an iodo substituent, a trifluoromethoxy group, and a carboxylic acid moiety. These groups contribute to its versatile reactivity and make it a valuable compound in research and development.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and materials science. The presence of the fluoromethyl group (-CH₂F) in this compound introduces electron-withdrawing effects, which can enhance the molecule's stability and reactivity. Similarly, the trifluoromethoxy group (-OCF₃) is known for its strong electron-withdrawing properties, further modulating the electronic characteristics of the pyridine ring. The iodo substituent (-I) adds another layer of complexity to the molecule, potentially influencing its solubility and bioavailability.

The carboxylic acid group (-COOH) at position 3 of the pyridine ring plays a crucial role in determining the compound's acidity and reactivity. This functional group is often involved in various chemical transformations, such as esterification and amidation, making it a versatile site for further modification. Researchers have explored the use of this compound as a building block in organic synthesis, particularly in the construction of bioactive molecules with potential therapeutic applications.

One of the most promising areas of research involving this compound is its application in medicinal chemistry. The combination of electron-withdrawing groups on the pyridine ring makes it an attractive candidate for designing drugs targeting specific biological pathways. For instance, recent studies have shown that pyridine derivatives with similar structural features can modulate enzyme activity or interact with membrane receptors, paving the way for novel drug candidates.

In addition to its medicinal applications, 2-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-carboxylic acid has shown potential in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as semiconductors or sensors. Researchers are investigating how the interplay between different functional groups affects the molecule's electronic behavior, which could lead to innovative applications in nanotechnology.

The synthesis of this compound involves a series of carefully designed organic reactions. Key steps include Friedel-Crafts alkylation for introducing the fluoromethyl group, iodination to introduce the iodo substituent, and nucleophilic substitution reactions to install the trifluoromethoxy group. The final step typically involves oxidation or hydrolysis to form the carboxylic acid moiety. These reactions require precise control over reaction conditions to ensure high yields and purity.

Recent advancements in catalytic methods have further enhanced our ability to synthesize this compound efficiently. Green chemistry approaches are being explored to minimize waste and reduce environmental impact during production. For example, researchers are investigating the use of microwave-assisted synthesis or enzymatic catalysis to streamline the production process.

The stability and degradation behavior of 2-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-carboxylic acid are critical considerations for its practical applications. Studies have shown that this compound exhibits good thermal stability under mild conditions but can undergo decomposition under harsh conditions such as high temperatures or strong acidic environments. Understanding these degradation pathways is essential for optimizing storage conditions and ensuring long-term stability.

Another area of active research involves evaluating the environmental fate of this compound. As concerns about chemical pollution grow, there is increasing interest in understanding how such compounds behave in natural environments. Preliminary studies suggest that this compound has moderate biodegradability under aerobic conditions but may persist longer under anaerobic conditions.

In conclusion, 2-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1804839-82-4) is a multifaceted organic molecule with significant potential across various fields. Its unique combination of functional groups makes it a valuable tool in organic synthesis, drug discovery, and materials science. Ongoing research continues to uncover new applications and improve our understanding of its properties, ensuring its relevance in future scientific advancements.